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Compound of Interest

Compound Name: 5-Bromo-2-mercaptobenzoic acid

Cat. No.: B1280026

Technical Guide: 5-Bromo-2-mercaptobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-mercaptobenzoic acid is a substituted aromatic compound containing a
carboxylic acid, a thiol group, and a bromine atom. Its unique trifunctional nature makes it a
valuable building block in organic synthesis, particularly in the development of novel
pharmaceutical agents. The presence of the thiol group suggests potential activity towards
thiol-dependent enzymes, a class of proteins implicated in a wide range of diseases. This guide
provides a comprehensive overview of the known properties, potential applications, and
relevant experimental considerations for 5-Bromo-2-mercaptobenzoic acid.

Core Properties

The fundamental physicochemical properties of 5-Bromo-2-mercaptobenzoic acid are
summarized below.
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Property Value

CAS Number 61954-80-1

Molecular Formula C7HsBrO:2S

Molecular Weight 233.08 g/mol

Appearance Pale Brown Solid

Purity >98% (typical)

SMILES Code O=C(0)C1=CC(Br)=CC=C1S

Synthesis and Reactivity

While specific, detailed protocols for the synthesis of 5-Bromo-2-mercaptobenzoic acid are
not extensively published, a plausible synthetic route can be inferred from standard organic
chemistry principles and published methods for analogous compounds. A potential approach
involves the diazotization of an amino-substituted precursor followed by introduction of the thiol

group.

Potential Synthetic Workflow
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Caption: A potential synthetic workflow for 5-Bromo-2-mercaptobenzoic acid.

The reactivity of this molecule is characterized by the individual functional groups. The
carboxylic acid can undergo esterification and amidation. The thiol group is nucleophilic and
susceptible to oxidation, and it can be a key pharmacophore for interaction with biological
targets. The aromatic bromine can participate in cross-coupling reactions, allowing for further
molecular elaboration.

Potential Applications in Drug Discovery

The thiol group in 5-Bromo-2-mercaptobenzoic acid makes it an interesting candidate for the
design of inhibitors targeting thiol-dependent enzymes. These enzymes, which include cysteine
proteases, are involved in a multitude of pathological conditions.

Inhibition of Thiol-Dependent Enzymes
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Thiol-dependent enzymes utilize a cysteine residue in their active site for catalysis. The thiol
group of an inhibitor can form a covalent or non-covalent interaction with this active site
cysteine, leading to inhibition of the enzyme's activity. This mechanism is a key strategy in the
development of drugs for various diseases.[1][2][3][4]
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Caption: General mechanism of thiol-dependent enzyme inhibition.

Experimental Protocols

Due to the limited publicly available data for this specific compound, the following is a
generalized experimental workflow for assessing the inhibitory potential of 5-Bromo-2-
mercaptobenzoic acid against a generic thiol-dependent enzyme.

Enzyme Inhibition Assay Workflow
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Caption: A typical workflow for an enzyme inhibition assay.

Safety and Handling

Based on available safety data sheets, 5-Bromo-2-mercaptobenzoic acid should be handled
with care in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1280026?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statement Description

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.
STOT - Single Exposure May cause respiratory irritation.

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion

5-Bromo-2-mercaptobenzoic acid is a chemical intermediate with significant potential in
medicinal chemistry and drug discovery. Its structural features, particularly the thiol group,
suggest that it could serve as a scaffold for the development of inhibitors for thiol-dependent
enzymes. Further research into its synthesis, reactivity, and biological activity is warranted to
fully explore its therapeutic potential. Researchers are encouraged to use the information and
workflows presented in this guide as a starting point for their investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-mercaptobenzoic acid CAS number and
molecular weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280026#5-bromo-2-mercaptobenzoic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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